Cas no 2034241-40-0 (N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034241-40-0
• MF: C₁₆H₁₇N₃O₂S₂
• MW: 347.455080747604
• CID: 5348698
• Update Time: 2025-11-02

N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-(5-hydroxy-3-thiophen-2-ylpentyl)-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C16H17N3O2S2/c20-8-6-11(15-2-1-9-22-15)5-7-17-16(21)12-3-4-13-14(10-12)19-23-18-13/h1-4,9-11,20H,5-8H2,(H,17,21)
• InChI Key： TYZCLCNQMHMRKJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)CCNC(C1C=CC2C(C=1)=NSN=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 400
• XLogP3: 2.6
• Topological Polar Surface Area: 132

Additional information on N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034241-40-0)

The compound N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034241-40-0) represents an intriguing molecular structure that combines a benzothiadiazole core with a thiophene-containing side chain. This unique architecture has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and organic electronics. The presence of both hydroxy and carboxamide functional groups enhances its versatility for further chemical modifications.

Recent scientific literature highlights the growing interest in benzothiadiazole derivatives as key building blocks for various applications. Researchers are particularly focused on understanding the structure-activity relationships of compounds like N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide, especially in the context of developing novel therapeutic agents. The compound's molecular weight of 345.45 g/mol and its balanced lipophilicity make it an attractive candidate for medicinal chemistry exploration.

The synthesis of CAS 2034241-40-0 typically involves multi-step organic reactions starting from commercially available 2,1,3-benzothiadiazole-5-carboxylic acid. Key steps include the activation of the carboxylic acid group followed by coupling with the appropriately protected 5-hydroxy-3-(thiophen-2-yl)pentylamine derivative. Recent advances in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact, addressing current concerns about sustainable pharmaceutical production.

From a pharmacological perspective, the benzothiadiazole-carboxamide-thiophene hybrid structure exhibits interesting biological properties. Preliminary studies suggest potential interactions with various enzyme systems, though detailed mechanism-of-action studies are still ongoing. The compound's hydroxy-pentyl linker may contribute to enhanced solubility and bioavailability compared to simpler benzothiadiazole derivatives, making it particularly valuable for drug development programs.

In materials science, N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide has shown promise as a component in organic electronic devices. The conjugated system formed by the benzothiadiazole and thiophene moieties enables interesting optoelectronic properties. Researchers are investigating its potential applications in organic photovoltaics and light-emitting diodes (OLEDs), where such heterocyclic compounds often demonstrate superior performance.

The analytical characterization of CAS 2034241-40-0 typically involves a combination of techniques including NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. Recent advancements in analytical instrumentation have enabled more precise structural elucidation and impurity profiling of such complex molecules, which is crucial for quality control in both research and potential commercial applications.

Current market trends indicate growing demand for specialized benzothiadiazole-based compounds like N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide. Pharmaceutical companies and academic institutions are actively sourcing such molecules for their screening libraries and research programs. The compound's unique structural features make it particularly valuable for fragment-based drug discovery approaches that are gaining popularity in modern medicinal chemistry.

Storage and handling recommendations for 2034241-40-0 typically suggest protection from light and moisture, with ideal storage conditions at -20°C under inert atmosphere for long-term preservation. These precautions help maintain the stability of both the hydroxy and carboxamide functional groups, which might be susceptible to degradation under certain conditions.

Future research directions for N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide may include exploration of its potential as a kinase inhibitor scaffold or as a component in supramolecular assemblies. The compound's modular structure allows for numerous synthetic modifications, enabling structure-activity relationship studies that could lead to optimized derivatives with enhanced properties.

From a regulatory perspective, CAS 2034241-40-0 currently falls under the category of research chemicals with no specific restrictions. However, researchers should always consult current regulations before initiating any studies, as chemical classification systems are periodically updated. The compound's novel structure and potential applications make it an interesting subject for intellectual property considerations as well.

In conclusion, N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2,1,3-benzothiadiazole-5-carboxamide represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of benzothiadiazole, thiophene, and flexible linker moieties offers numerous opportunities for further research and development across multiple scientific disciplines.